Cas no 16473-24-8 (1-Chloro-3-(2-methoxyphenoxy)propan-2-one)

• Product Name: 1-Chloro-3-(2-methoxyphenoxy)propan-2-one
• CAS No: 16473-24-8
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6313039
• PubChem ID: 39243505
• Update Time: 2025-10-23

1-Chloro-3-(2-methoxyphenoxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-734131
• 16473-24-8
• 1-chloro-3-(2-methoxyphenoxy)propan-2-one
• 1-Chloro-3-(2-methoxyphenoxy)propan-2-one

• Inchi： 1S/C10H11ClO3/c1-13-9-4-2-3-5-10(9)14-7-8(12)6-11/h2-5H,6-7H2,1H3
• InChI Key： RHBWDDBXVYYJLE-UHFFFAOYSA-N
• SMILES： ClCC(COC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Chloro-3-(2-methoxyphenoxy)propan-2-one

1-Chloro-3-(2-methoxyphenoxy)propan-2-one: A Comprehensive Overview

1-Chloro-3-(2-methoxyphenoxy)propan-2-one, also known by its CAS number 16473-24-8, is a versatile organic compound with a unique structure that makes it highly valuable in various chemical applications. This compound is characterized by its ketone group, a chlorinated substituent, and a phenoxy group with a methoxy substituent. Its molecular formula is C₁₀H₁₁ClO₃, and it has a molecular weight of 234.66 g/mol. The compound's structure allows for a wide range of reactivity, making it an essential intermediate in organic synthesis.

The synthesis of 1-Chloro-3-(2-methoxyphenoxy)propan-2-one typically involves multi-step reactions, often starting from readily available starting materials. One common approach is the nucleophilic substitution reaction, where a suitable alkyl halide reacts with a phenol derivative in the presence of a base. The reaction conditions are optimized to ensure high yields and purity. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction time, which is particularly relevant in the context of green chemistry.

The physical properties of 1-Chloro-3-(2-methoxyphenoxy)propan-2-one are well-documented. It has a melting point of approximately 50°C and a boiling point around 150°C under standard atmospheric pressure. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and acetonitrile. These solubility characteristics make it suitable for use in various organic reactions where solubility is critical for reaction efficiency.

In terms of applications, 1-Chloro-3-(2-methoxyphenoxy)propan-2-one finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ketone group and chlorine substituent provide reactive sites for further functionalization, enabling the construction of complex molecular architectures. Recent research has highlighted its potential as a building block for developing bioactive compounds with anti-inflammatory and anticancer properties.

The compound's phenoxy group with a methoxy substituent introduces additional functionality, making it an attractive candidate for Suzuki coupling reactions and other cross-coupling processes. These reactions are pivotal in modern organic synthesis, enabling the creation of biaryl structures that are integral to many pharmaceutical agents. The methoxy group also contributes to the compound's stability and reactivity under various reaction conditions.

In addition to its role in pharmaceuticals, 1-Chloro-3-(2-methoxyphenoxy)propan-2-one is also employed in agrochemicals and specialty chemicals. Its ability to act as an intermediate in the synthesis of herbicides and fungicides underscores its importance in agricultural chemistry. Recent advancements have focused on optimizing its use in environmentally friendly formulations that minimize ecological impact while maintaining efficacy.

The safety profile of 1-Chloro-3-(2-methoxyphenoxy)propan-2-one is an essential consideration for its handling and storage. While it is not classified as highly toxic, proper precautions must be taken due to its potential irritant effects on the eyes and skin. Occupational exposure should be minimized through the use of personal protective equipment and appropriate ventilation systems.

In conclusion, 1-Chloro-3-(2-methoxyphenoxy)propan-2-one (CAS No: 16473-24-8) is a vital compound with diverse applications across multiple industries. Its unique structure, reactivity, and solubility properties make it an indispensable tool in organic synthesis. Ongoing research continues to uncover new avenues for its application, particularly in the development of bioactive compounds with therapeutic potential. As such, this compound remains at the forefront of chemical innovation.